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Introduction
Sodium antimonate (NaSbO₃) is a chemical compound utilized in the ceramics industry

primarily as an opacifier in glazes and enamels. Its ability to impart a white, opaque quality to

glazes has made it a historically significant material, particularly in the production of majolica

and other tin-opacified style wares. Beyond opacification, it can also act as a clarifying and

fining agent in glass production. This document provides detailed application notes,

experimental protocols, and an exploration of the mechanisms behind sodium antimonate's

function in ceramic glaze formulations.

Physicochemical Properties
Sodium antimonate is a white, crystalline powder with a high thermal stability, reportedly not

decomposing at temperatures up to 1000°C.[1] It is this resistance to high temperatures that

allows it to remain as discrete, light-scattering particles within the molten glaze matrix during

firing. Technical data sheets specify a particle size of less than 10 microns for typical ceramic

grades.[2]

Table 1: Physicochemical Properties of Sodium Antimonate
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Property Value Reference(s)

Chemical Formula NaSbO₃ [2]

Molecular Weight 192.74 g/mol [2]

Appearance White powder [2]

Melting Point >375 °C [2]

Density 3.7 g/cm³ [2]

Particle Size (typical) < 10 µm [2]

Applications in Ceramic Glazes
The primary application of sodium antimonate in ceramic glazes is as an opacifier. Opacity is

achieved by the suspension of fine, insoluble particles within the transparent glaze matrix.

These particles have a different refractive index than the surrounding glass, causing light to

scatter and rendering the glaze opaque. Sodium antimonate serves this function effectively

due to its high melting point and stability at typical glaze firing temperatures.

Historically, antimony compounds, including sodium antimonate and lead antimonate, have

been used to create yellow and white opaque glazes.[3] In modern formulations, it can be used

as an alternative or in conjunction with other opacifiers like tin oxide and zirconium silicate

(zircopax). The concentration of sodium antimonate in a glaze will directly affect the degree of

opacity, with higher percentages leading to a more opaque, white appearance.

While specific contemporary glaze recipes detailing the use of sodium antimonate are not

widely published in readily available literature, historical and technical documents suggest its

use in low-fire glazes, particularly for majolica-type ware where a white, opaque base is

required for subsequent decoration. One formulation for a flame-retardant polymer, not a

ceramic glaze, indicates a concentration of >= 3.0 - < 5.0% sodium antimonate.[4]

Mechanism of Opacification
The opacifying effect of sodium antimonate in a ceramic glaze is a physical phenomenon

based on the principles of light scattering. During the firing of the glaze, the sodium
antimonate particles remain as solid, crystalline inclusions within the molten silicate glass. For
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opacification to be effective, there must be a significant difference in the refractive index

between these crystalline particles and the surrounding glass matrix. This mismatch causes the

light that enters the glaze to be refracted and reflected at the numerous crystal-glass

interfaces, scattering the light and preventing it from passing through, thus making the glaze

appear opaque. The particle size of the opacifier is also a critical factor; for optimal light

scattering, the particle size should be close to the wavelength of visible light.

Mechanism of Opacification by Sodium Antimonate
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Caption: Light scattering by sodium antimonate crystals in a glaze.

Experimental Protocols
To evaluate the performance of sodium antimonate in a glaze formulation, a series of

standardized tests can be conducted. Below are detailed protocols for key experiments.

Experimental Workflow
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Glaze Testing Experimental Workflow

Post-Firing Analysis

Glaze Formulation &
Raw Material Preparation

Glaze Batching & Mixing

Glaze Application to Test Tiles

Firing of Glazed Tiles

Opacity & Color Measurement Thermal Expansion Testing Chemical Durability Testing Microstructural Analysis
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Logical Relationships in Glaze Formulation

Formulation Components

Fired Glaze Properties

Fluxes
(e.g., Na₂O, K₂O, CaO)

Melting Temperature

Lowers

Thermal Expansion

Increases

Glass Formers
(e.g., SiO₂)

Viscosity

IncreasesDecreases

Stabilizers
(e.g., Al₂O₃)

Increases

Chemical Durability

Improves

Opacifier
(Sodium Antimonate)

May slightly increase

Opacity

Increases
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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